Cas no 42779-94-2 (1H-Pyrrole-3-aceticacid, 1-(4-fluorophenyl)-2-methyl-5-phenyl-)

• Product Name: 1H-Pyrrole-3-aceticacid, 1-(4-fluorophenyl)-2-methyl-5-phenyl-
• CAS No: 42779-94-2
• MF: C₁₉H₁₆FNO₂
• MW: 309.334248542786
• CID: 332691
• PubChem ID: 3039306
• Update Time: 2025-04-19

1H-Pyrrole-3-aceticacid, 1-(4-fluorophenyl)-2-methyl-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-aceticacid, 1-(4-fluorophenyl)-2-methyl-5-phenyl-
• 2-[1-(4-fluorophenyl)-2-methyl-5-phenylpyrrol-3-yl]acetic acid
• DTXSID10195436
• 1H-Pyrrole-3-acetic acid, 1-(4-fluorophenyl)-2-methyl-5-phenyl-
• 1-(4-Fluorophenyl)-2-methyl-5-phenyl-1H-pyrrole-3-acetic acid
• 2-(1-(4-Fluorophenyl)-2-methyl-5-phenyl-1H-pyrrol-3-yl)acetic acid
• 42779-94-2
• BRN 0429153

• Inchi： 1S/C19H16FNO2/c1-13-15(12-19(22)23)11-18(14-5-3-2-4-6-14)21(13)17-9-7-16(20)8-10-17/h2-11H,12H2,1H3,(H,22,23)
• InChI Key： ZZQPGNQRAUMMGH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C(C2C=CC=CC=2)=CC(CC(=O)O)=C1C

Computed Properties

• Exact Mass: 309.117
• Monoisotopic Mass: 309.117
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Density: 1.18
• Boiling Point: 482.6°C at 760 mmHg
• Flash Point: 245.6°C
• Refractive Index: 1.589